Cas no 1805465-48-8 (2,5-Bis(trifluoromethyl)-3-hydroxybenzylamine)

• Product Name: 2,5-Bis(trifluoromethyl)-3-hydroxybenzylamine
• CAS No: 1805465-48-8
• MF: C₉H₇F₆NO
• MW: 259.148403406143
• CID: 4962516
• Update Time: 2025-05-19

2,5-Bis(trifluoromethyl)-3-hydroxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-hydroxybenzylamine

• Inchi： 1S/C9H7F6NO/c10-8(11,12)5-1-4(3-16)7(6(17)2-5)9(13,14)15/h1-2,17H,3,16H2
• InChI Key： CKQYFWPQNUFCNW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(F)(F)F)=CC=1CN)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2

Additional information on 2,5-Bis(trifluoromethyl)-3-hydroxybenzylamine

Professional Introduction to 2,5-Bis(trifluoromethyl)-3-hydroxybenzylamine (CAS No. 1805465-48-8)

2,5-Bis(trifluoromethyl)-3-hydroxybenzylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1805465-48-8, features a unique structural framework that combines hydrophilic and lipophilic properties, making it a promising candidate for various applications in drug development and molecular research. The presence of multiple functional groups, including hydroxyl and trifluoromethyl substituents, contributes to its diverse chemical reactivity and potential biological activity.

The< strong>2,5-Bis(trifluoromethyl)-3-hydroxybenzylamine molecule exhibits a distinct arrangement of atoms that enhances its solubility in both polar and nonpolar solvents. This characteristic is particularly valuable in pharmaceutical formulations, where achieving optimal solubility is crucial for drug efficacy. The trifluoromethyl groups, in particular, play a critical role in modulating the electronic properties of the molecule, thereby influencing its interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to improve metabolic stability and binding affinity. The< strong>trifluoromethyl moiety is a well-documented example of such a group, frequently employed in medicinal chemistry to enhance the pharmacokinetic properties of drug candidates. The hydroxyl group in 2,5-Bis(trifluoromethyl)-3-hydroxybenzylamine further contributes to its versatility, allowing for various chemical modifications such as etherification or esterification.

Recent studies have highlighted the potential of 2,5-Bis(trifluoromethyl)-3-hydroxybenzylamine as a key intermediate in the synthesis of biologically active molecules. Researchers have explored its utility in constructing complex scaffolds that mimic natural products and have demonstrated its effectiveness in generating compounds with antimicrobial and anti-inflammatory properties. The compound's ability to serve as a precursor for more intricate structures underscores its importance in synthetic organic chemistry.

The< strong>CAS number 1805465-48-8 provides a unique identifier for this compound, facilitating accurate documentation and retrieval of relevant scientific literature. This standardized classification ensures that researchers across different institutions can easily reference and utilize the compound in their studies. The CAS registry system is an essential tool for maintaining consistency and precision in chemical nomenclature.

The structural features of 2,5-Bis(trifluoromethyl)-3-hydroxybenzylamine make it an attractive candidate for further investigation in drug discovery programs. Its combination of hydrophobic and hydrophilic regions allows it to interact effectively with both protein and lipid targets, which is crucial for developing drugs with broad therapeutic applications. Additionally, the presence of multiple reactive sites provides opportunities for derivatization, enabling the creation of libraries of analogs with tailored biological activities.

In conclusion, 2,5-Bis(trifluoromethyl)-3-hydroxybenzylamine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural composition and functional groups offer numerous possibilities for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.